Cas no 134935-13-0 (Uridine, 2'-azacyclotridec-1-yl-2',3'-dideoxy-5-methyl- (9CI))

• Product Name: Uridine, 2'-azacyclotridec-1-yl-2',3'-dideoxy-5-methyl- (9CI)
• CAS No: 134935-13-0
• MF: C₂₂H₃₇N₃O₄
• MW: 407.555g/mol
• CID: 1236970
• Update Time: 2023-04-03

Uridine, 2'-azacyclotridec-1-yl-2',3'-dideoxy-5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2'-azacyclotridecan-1-yl-3'-deoxythymidine
• 1-[(2R,3R,5S)-3-(azacyclotridec-1-yl)-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• Uridine, 2'-azacyclotridec-1-yl-2',3'-dideoxy-5-methyl- (9CI)

• Inchi： 1S/C22H37N3O4/c1-17-15-25(22(28)23-20(17)27)21-19(14-18(16-26)29-21)24-12-10-8-6-4-2-3-5-7-9-11-13-24/h15,18-19,21,26H,2-14,16H2,1H3,(H,23,27,28)/t18-,19+,21+/m0/s1
• InChI Key： RTFPWHQZYDVPDE-QKNQBKEWSA-N
• SMILES： OC[C@H]1O[C@@H](N2C=C(C)C(=O)NC2=O)[C@H](N2CCCCCCCCCCCC2)C1

Computed Properties

• Exact Mass: 407.278
• Monoisotopic Mass: 407.278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7

Experimental Properties

• Density: 1.116
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.521